2-Chloro-4-isopropoxybenzaldehyde
Overview
Description
2-Chloro-4-isopropoxybenzaldehyde is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.65. The purity is usually 95%.
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Scientific Research Applications
Gas-Liquid Chromatography
2-Chloro-4-isopropoxybenzaldehyde and similar compounds are studied for their chromatographic properties. Korhonen and Knuutinen (1984) demonstrated the separation of chlorinated 4-hydroxybenzaldehydes using non-polar SE-30 capillary columns in gas-liquid chromatography, emphasizing the significance of substitution positions on retention behavior (Korhonen & Knuutinen, 1984).
Chemical Synthesis
In chemical synthesis, this compound serves as a building block for various compounds. Knapkiewicz et al. (2012) used 2-isopropoxybenzaldehyde in a nitration process to produce 2-isopropoxy-5-nitrobenzaldehyde, a key component in synthesizing Hoveyda–Grubbs metathesis catalysts using continuous flow chemistry (Knapkiewicz et al., 2012).
Electrocatalysis
This compound derivatives like dihydroxybenzaldehydes have been investigated for their electrocatalytic activities. Pariente et al. (1996) studied the electrooxidation of NADH using films derived from dihydroxybenzaldehyde isomers, exploring their potential in biosensor design (Pariente et al., 1996).
Organic Chemistry Research
In organic chemistry, derivatives of this compound play a role in various syntheses and reactions. For instance, Kokubo et al. (1999) demonstrated the use of 2-hydroxybenzaldehydes in reactions with alkynes, alkenes, and allenes, indicating the versatility of these compounds in organic synthesis (Kokubo et al., 1999).
Crystallography and Material Science
In the field of crystallography and materials science, chlorinated benzaldehydes similar to this compound are utilized. Wang et al. (2011) synthesized hydrazone compounds using chlorinated hydroxybenzaldehydes, which were characterized by X-ray crystallography (Wang et al., 2011).
Solution Thermodynamics
The solubility and solution thermodynamics of compounds like this compound are also areas of research. Jian Wang et al. (2017) studied the solubility of 4-hydroxybenzaldehyde in various organic solvents, providing essential data for purification and optimization processes (Jian Wang et al., 2017).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known that similar compounds have been used in the synthesis of various pesticides, dyes, and pharmaceuticals .
Mode of Action
It is known that similar compounds interact with their targets through various mechanisms, including dna binding .
Biochemical Pathways
Similar compounds have been shown to interact with dna and potentially affect various biochemical pathways .
Pharmacokinetics
It is known that similar compounds have various pharmacokinetic properties that can impact their bioavailability .
Result of Action
Similar compounds have been shown to have various effects, including antiproliferative activity .
Properties
IUPAC Name |
2-chloro-4-propan-2-yloxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-7(2)13-9-4-3-8(6-12)10(11)5-9/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWYLGMZJXPCPRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=C(C=C1)C=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1289064-60-3 |
Source
|
| Record name | 2-chloro-4-(propan-2-yloxy)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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